Cas no 13907-57-8 ( )

• Product Name: &nbsp
• CAS No: 13907-57-8
• MF: C₁₂H₂₀Cl₂N₆O₄
• MW: 383.230999946594
• CID: 902556
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1,1'-(1α,4β-Cyclohexylene)bis[3-(2-chloroethyl)-3-nitrosourea]
•  

• Inchi： 1S/C12H20Cl2N6O4/c13-5-7-19(17-23)11(21)15-9-1-2-10(4-3-9)16-12(22)20(18-24)8-6-14/h9-10H,1-8H2,(H,15,21)(H,16,22)
• InChI Key： NLVXTJQYQLAKKJ-UHFFFAOYSA-N
• SMILES： N(CCCl)(N=O)C(NC1CCC(NC(=O)N(CCCl)N=O)CC1)=O

Computed Properties

• Exact Mass: 382.09200

Experimental Properties

• PSA: 123.54000
• LogP: 2.94300